Cas no 2199553-05-2 (1-(3-(1H-1,2,3-triazol-1-yl)azetidin-1-yl)-2-(1H-benzo[d]imidazol-1-yl)ethanone)

• Product Name: 1-(3-(1H-1,2,3-triazol-1-yl)azetidin-1-yl)-2-(1H-benzo[d]imidazol-1-yl)ethanone
• CAS No: 2199553-05-2
• MF: C₁₄H₁₄N₆O
• MW: 282.30056142807
• CID: 6046247
• PubChem ID: 121154811
• Update Time: 2025-06-25

1-(3-(1H-1,2,3-triazol-1-yl)azetidin-1-yl)-2-(1H-benzo[d]imidazol-1-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(3-(1H-1,2,3-triazol-1-yl)azetidin-1-yl)-2-(1H-benzo[d]imidazol-1-yl)ethanone
• AKOS032696065
• 2199553-05-2
• 2-(1H-1,3-benzodiazol-1-yl)-1-[3-(1H-1,2,3-triazol-1-yl)azetidin-1-yl]ethan-1-one
• F6473-2244
• 2-(benzimidazol-1-yl)-1-[3-(triazol-1-yl)azetidin-1-yl]ethanone

• Inchi： 1S/C14H14N6O/c21-14(18-7-11(8-18)20-6-5-16-17-20)9-19-10-15-12-3-1-2-4-13(12)19/h1-6,10-11H,7-9H2
• InChI Key： LBBUYUWISQKMTE-UHFFFAOYSA-N
• SMILES： O=C(CN1C=NC2C=CC=CC1=2)N1CC(C1)N1C=CN=N1

Computed Properties

• Exact Mass: 282.12290909g/mol
• Monoisotopic Mass: 282.12290909g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 68.8Ų

Additional information on 1-(3-(1H-1,2,3-triazol-1-yl)azetidin-1-yl)-2-(1H-benzo[d]imidazol-1-yl)ethanone

Introduction to 1-(3-(1H-1,2,3-triazol-1-yl)azetidin-1-yl)-2-(1H-benzo[d]imidazol-1-yl)ethanone and Its Significance in Modern Chemical Biology

The compound with the CAS no. 2199553-05-2, identified as 1-(3-(1H-1,2,3-triazol-1-yl)azetidin-1-yl)-2-(1H-benzo[d]imidazol-1-yl)ethanone, represents a fascinating intersection of heterocyclic chemistry and pharmaceutical innovation. This molecule, characterized by its intricate structural framework, has garnered significant attention in the field of chemical biology due to its potential therapeutic applications and mechanistic insights.

The structural composition of 1-(3-(1H-1,2,3-triazol-1-yl)azetidin-1-yl)-2-(1H-benzo[d]imidazol-1-yl)ethanone encompasses two key pharmacophoric units: the triazole moiety and the benzo[d]imidazole scaffold. The triazole ring, known for its stability and versatility in medicinal chemistry, contributes to the compound's binding affinity and metabolic resilience. Meanwhile, the benzo[d]imidazole component is renowned for its role in modulating biological pathways, particularly those involving enzyme inhibition and receptor interaction. The synergistic effect of these two heterocycles enhances the compound's pharmacological profile, making it a promising candidate for further investigation.

Recent advancements in chemical biology have highlighted the importance of multi-target directed ligands (MTDLs), which simultaneously interact with multiple biological targets to achieve therapeutic efficacy. The dual functionality of 1-(3-(1H-1,2,3-triazol-1-yl)azetidin-1-yl)-2-(1H-benzo[d]imidazol-1-yl)ethanone aligns well with this paradigm. Studies have demonstrated that such compounds can exhibit enhanced pharmacological activity and reduced side effects compared to traditional single-target inhibitors. The presence of both the triazole and benzo[d]imidazole moieties allows for selective binding to specific enzymes and receptors, thereby optimizing therapeutic outcomes.

In vitro studies have revealed that CAS no. 2199553-05-2 possesses notable bioactivity against various biological targets. For instance, preliminary experiments suggest that it may inhibit the activity of kinases and other enzymes implicated in cancer progression. The triazole ring has been shown to disrupt protein-protein interactions critical for tumor growth, while the benzo[d]imidazole moiety can modulate cellular signaling pathways associated with apoptosis and cell cycle regulation. These findings underscore the compound's potential as an anti-cancer agent.

Beyond oncology, research indicates that 1-(3-(1H-1,2,3-triazol-1-yl)azetidin-1-yl)-2-(1H-benzo[d]imidazol-1-y)ethanone may also have applications in neurodegenerative diseases. The structural features of this compound allow it to interact with neurological targets such as amyloid-beta plaques and tau protein aggregates, which are hallmarks of conditions like Alzheimer's disease. By targeting these pathological markers, the compound could potentially mitigate neuroinflammation and slow disease progression.

The synthesis of CAS no. 2199553-05-2 involves a series of well-established organic reactions that highlight the synthetic ingenuity required to construct such complex molecules. Key steps include cycloaddition reactions between aziridines and triazoles to form the azetidine ring system, followed by condensation with benzodiazole derivatives to introduce the benzo[d]imidazole moiety. These synthetic strategies not only showcase the versatility of heterocyclic chemistry but also pave the way for further derivatization and optimization.

The development of novel pharmaceuticals relies heavily on computational modeling and high-throughput screening (HTS) techniques to identify promising candidates. In this context, virtual screening methods have been employed to evaluate the binding affinity of CAS no. 2199553-05-2 to various biological targets. Molecular docking simulations suggest strong interactions with enzymes such as kinases and proteases, reinforcing its potential as a lead compound for drug discovery programs.

Future research directions for CAS no. 2199553-05-2 include exploring its mechanism of action in greater detail through biochemical assays and cellular studies. Additionally, investigating its pharmacokinetic properties will be crucial for assessing its suitability for clinical translation. By elucidating how this compound interacts with biological systems at both molecular and cellular levels, scientists can refine its therapeutic potential and develop more effective treatment strategies.

The integration of cutting-edge technologies such as CRISPR-Cas9 gene editing and organ-on-a-chip platforms will further enhance our understanding of how CAS no. 2199553–05–2 functions within complex biological environments. These tools enable researchers to study drug responses in vivo with unprecedented precision, providing valuable insights into efficacy and safety profiles before moving into clinical trials.

In conclusion,CAS no 2199553–05–2, or more formally referred to as boldly presented here as ¹(³(¹H–¹²³–triazol–¹–yI)azeIidine–¹–yI)²(¹H–benzodIImidazol–¹–yI)ethanone, stands out as a testament to innovation in chemical biology research It exemplifies how structural complexity can be leveraged toward developing novel therapeutics with broad applicability across multiple disease areas Its continued exploration promises not only advancements in medicine but also deeper insights into fundamental biological processes